2-fluoro-N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)benzamide

• IUPAC Name: 2-fluoro-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C18H15FN2O2S/c1-11-16(12-7-9-13(23-2)10-8-12)20-18(24-11)21-17(22)14-5-3-4-6-15(14)19/h3-10H,1-2H3,(H,20,21,22)
• InChI Key: BIQFWTQACOATRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)C2=CC=CC=C2F)C3=CC=C(C=C3)OC
• Molecular Formula: C18H15FN2O2S
• Molecular Weight: 342.4 g/mol

Description

2-fluoro-N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)benzamide is a chemical compound with the linear formula C14H12FNO2. It has a molecular weight of 245.256. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of 2-fluoro-N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)benzamide can be represented as a 2D Mol file or a computed 3D SD file. The 3D structure provides a more detailed view of the spatial arrangement of atoms and the chemical bonds within the molecule.

Scientific Research Applications

Serotonin 1A Receptors in Alzheimer's Disease

A selective serotonin 1A (5-HT(1A)) molecular imaging probe, closely related to the chemical structure of interest, was utilized in positron emission tomography (PET) studies to quantify 5-HT(1A) receptor densities in the brains of Alzheimer's disease patients, subjects with mild cognitive impairment, and controls. The study revealed significant decreases in receptor densities in Alzheimer's patients, correlating with clinical symptoms and glucose utilization reductions, underscoring the potential of similar compounds in neuroimaging applications for neurodegenerative diseases (Kepe et al., 2006).

Antimicrobial Activity

Fluorinated derivatives, including structures akin to 2-fluoro-N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)benzamide, have demonstrated high activity against fungi and Gram-positive microorganisms, with some derivatives showing activity against Gram-negative strains. This highlights the potential for developing novel antimicrobial agents based on such fluorinated compounds (Carmellino et al., 1994).

Cancer Research

In the realm of cancer research, fluorine-containing benzamide analogs have been synthesized and evaluated as potential ligands for imaging the sigma-2 receptor status of solid tumors using PET. These studies demonstrate the high tumor uptake and acceptable tumor/normal tissue ratios of fluorine-18 labeled compounds, suggesting their usefulness in cancer diagnosis and treatment monitoring (Tu et al., 2007).

Antipathogenic Activity

Newly synthesized fluorobenzamides have shown potent antimicrobial activity against various bacterial and fungal strains, indicating the importance of the fluorine atom in enhancing antimicrobial effects. These findings suggest the potential for these compounds in developing new antimicrobial agents with significant efficacy (Desai et al., 2013).